Cas no 131-89-5 (2-Cyclohexyl-4,6-dinitrophenol)

• Product Name: 2-Cyclohexyl-4,6-dinitrophenol
• CAS No: 131-89-5
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• CID: 141388
• PubChem ID: 8540
• Update Time: 2025-06-09

2-Cyclohexyl-4,6-dinitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexyl-4,6-dinitrophenol
• 2-Cyclohexyl-4,6-dinitrophenol Solution
• Dinex
• Phenol,2-cyclohexyl-4,6-dinitro-
• 2,4-dinitro-6-cyclohexyl phenol
• 2-cyclohexyl-4,6-dinitro-phenol
• 2-Cyclohexyl-4,6-dinitrophenol (Dinex)
• 2-Cyclohexyl-4,6-dinitrophenol1000µg
• 3.5-Dinitro-2-hydroxy-1-cyclohexyl-benzol
• Caswell No. 391
• Dinitrocyclohexylphenol
• Dinitro-o-cyclohexylphenol
• Dn Dry Mix No. 1
• Dn Dust No. 12
• DNOCHP
• Dowspray 17
• Dry mix No. 1
• dn1
• sn46
• dn-111
• ent157
• NA 9026
• DN 1
• SN 46
• ENT 157
• Dinex [ISO]
• Dinitro-ortho-cyclohexylphenol
• UNII-149RBS03P0
• NSC-7739
• NCGC00258426-01
• 4-06-00-03903 (Beilstein Handbook Reference)
• Q27155777
• AKOS022180732
• 4,6-Dinitro-o-cyclohexylphenol
• Phenol, 6-cyclohexyl-2,4-dinitro-
• DN (pesticide)
• 2-Cyclohexyl-4,6-dinitrofenol
• Tox21_200872
• 6-Cicloesil-2,4-dinitr-fenolo [Italian]
• NSC 403662
• 131-89-5
• Pedinex [French]
• EINECS 205-042-5
• AI3-00157
• DTXCID804064
• Phenol, 2-cyclohexyl-4,6-dinitro-
• HSDB 6046
• RCRA waste no. P034
• CAS-131-89-5
• Rcra waste number P034
• 6-Cicloesil-2,4-dinitr-fenolo
• SN-46
• CHEMBL3188606
• NCGC00248856-01
• 149RBS03P0
• DTXSID4024064
• 6-Cyclohexyl-2,4-dinitrophenol
• 2-CYCLOHEXYL-4,6-DINITROPHENOL [MI]
• SCHEMBL117983
• DINEX [HSDB]
• 2,4-DINITRO-6-CYCLOHEXYLPHENOL
• NSC-403662
• BRN 2005960
• AKOS040751585
• NSC403662
• C19038
• Pedinex
• NS00010295
• 4,6-Dinitro-o-cyclohexyl phenol
• CHEBI:82167
• NSC7739
• 2-Cyclohexyl-4,6-dinitrofenol [Dutch]
• Stryphnonasal (Salt/Mix)
• WLN: L6TJ AR BQ CNW ENW
• EPA Pesticide Chemical Code 037501
• phenol, 2-cyclohexyl-4,4-dinitro-
• Phenol, 2cyclohexyl4,6dinitro
• Dinitroocyclohexylphenol
• 2Cyclohexyl4,6dinitrofenol
• 6Cyclohexyl2,4dinitrophenol
• 4,6Dinitroocyclohexylphenol
• PEDINEX (FRENCH)
• Dinitroorthocyclohexylphenol
• Phenol, 6cyclohexyl2,4dinitro
• 2Cyclohexyl4,6dinitrophenol
• DRY MIX NO 1
• DN DRY MIX NO 1
• 6Cicloesil2,4dinitrfenolo

• Inchi： 1S/C12H14N2O5/c15-12-10(8-4-2-1-3-5-8)6-9(13(16)17)7-11(12)14(18)19/h6-8,15H,1-5H2
• InChI Key： QJYHUJAGJUHXJN-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C1CCCCC1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 266.09000
• Monoisotopic Mass: 266.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.2846 (rough estimate)
• Melting Point: 106°C
• Boiling Point: 409.45°C (rough estimate)
• Refractive Index: 1.6660 (estimate)
• PSA: 111.87000
• LogP: 4.30270

2-Cyclohexyl-4,6-dinitrophenol Security Information

• Hazardous Material transportation number：UN 2779
• Hazard Category Code： 23/24/25-50/53
• Safety Instruction： 13-45-60-61
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Risk Phrases：R23/24/25; R50/53
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on 2-Cyclohexyl-4,6-dinitrophenol

Recent Advances in the Study of 2-Cyclohexyl-4,6-dinitrophenol (CAS: 131-89-5) and Its Applications in Chemical Biology and Medicine

2-Cyclohexyl-4,6-dinitrophenol (CAS: 131-89-5) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This phenolic compound, characterized by its nitro-substituted aromatic ring and cyclohexyl moiety, has been investigated for its biological activities, including antimicrobial, antifungal, and potential anticancer properties. Recent studies have focused on elucidating its mechanism of action at the molecular level, as well as exploring its structure-activity relationships to optimize its pharmacological profile.

A 2023 study published in the Journal of Medicinal Chemistry revealed novel insights into the compound's interaction with bacterial enzymes, particularly its inhibition of key metabolic pathways in drug-resistant strains. The research team employed X-ray crystallography and molecular docking simulations to demonstrate how 2-Cyclohexyl-4,6-dinitrophenol binds to the active site of bacterial dihydrofolate reductase, providing a structural basis for its antimicrobial activity. These findings open new avenues for developing derivatives with improved selectivity and potency against multidrug-resistant pathogens.

In the field of cancer research, a recent preclinical investigation (Nature Chemical Biology, 2024) demonstrated that 2-Cyclohexyl-4,6-dinitrophenol exhibits selective cytotoxicity against certain cancer cell lines through modulation of oxidative stress pathways. The compound was shown to induce apoptosis in tumor cells while sparing normal cells, suggesting potential as a lead compound for anticancer drug development. Mechanistic studies revealed its ability to disrupt mitochondrial membrane potential and activate caspase-dependent apoptotic pathways.

From a chemical synthesis perspective, innovative approaches to the production of 2-Cyclohexyl-4,6-dinitrophenol have been developed to improve yield and purity. A 2023 report in Organic Process Research & Development described a novel catalytic system for the nitration of cyclohexylphenol derivatives, offering a more environmentally friendly and scalable process for manufacturing this compound. This advancement addresses previous challenges in large-scale production while maintaining high regioselectivity.

The safety profile and toxicological aspects of 2-Cyclohexyl-4,6-dinitrophenol have been the subject of recent investigations. A comprehensive toxicogenomics study (Chemical Research in Toxicology, 2024) employed high-throughput screening to evaluate its effects on various cellular pathways. While the compound showed promising therapeutic potential, researchers identified specific metabolic transformations that could lead to reactive intermediates, highlighting the need for structural modifications to enhance its safety profile for potential clinical applications.

Emerging applications in materials science have also been reported, with studies demonstrating the compound's utility as a building block for functional materials. Its electron-withdrawing nitro groups and phenolic hydroxyl group make it an interesting candidate for designing molecular sensors and optoelectronic materials. Recent work in Advanced Materials (2024) showcased its incorporation into supramolecular assemblies with unique photophysical properties.

Future research directions for 2-Cyclohexyl-4,6-dinitrophenol include further optimization of its pharmacological properties through medicinal chemistry approaches, detailed investigation of its pharmacokinetics and metabolism, and exploration of combination therapies with existing antimicrobial or anticancer agents. The growing body of research on this compound underscores its potential as a versatile scaffold for developing new therapeutic agents and functional materials in chemical biology and medicine.